2-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl acetate
Cat. No. B8806999
M. Wt: 267.28 g/mol
InChI Key: VWVPMNQXGPQPNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05663212
Procedure details
2-(2'-Hydroxy-5-methylphenyl)2H-benzotriazole(Tinuvin P manufactured by Ciba Geigy Co., Ltd., λmax=336 nm) 1.13 part and triethylamine 0.61 part were dissolved in acetonitrile 20 parts. A solution of acetyl chloride 0.43 part/acetonitrile 10 parts was dropped thereto while cooling with ice. After stirring at a room temperature for further 4 hours, the solution was poured into water 200 parts and extracted with chloroform, followed by condensing and refining with recrystallization (isopropyl alcohol/chloroform). A pale yellow crystal 0.9 part of 2-(2'-acetoxy-5-methylphenyl)2H-benzotriazole was obtained. (λmax=298 nm).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][C:3]=1[N:9]1[N:13]=[C:12]2[CH:14]=[CH:15][CH:16]=[CH:17][C:11]2=[N:10]1.C(N(CC)CC)C.[C:25](Cl)(=[O:27])[CH3:26].O>O1CCCC1>[C:25]([O:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][C:3]=1[N:9]1[N:13]=[C:12]2[CH:14]=[CH:15][CH:16]=[CH:17][C:11]2=[N:10]1)(=[O:27])[CH3:26]
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Inputs
Step One
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Name
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0 (± 1) mol
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reactant
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Smiles
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OC1=C(C=C(C=C1)C)N1N=C2C(=N1)C=CC=C2
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0 (± 1) mol
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reactant
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Smiles
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C(C)N(CC)CC
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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reactant
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Smiles
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C(C)(=O)Cl
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring at a room temperature for further 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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while cooling with ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with chloroform
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CUSTOM
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Type
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CUSTOM
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Details
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followed by condensing
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CUSTOM
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Type
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CUSTOM
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Details
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refining with recrystallization (isopropyl alcohol/chloroform)
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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C(C)(=O)OC1=C(C=C(C=C1)C)N1N=C2C(=N1)C=CC=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
